7-(3-(allyloxy)-2-hydroxypropyl)-3-methyl-8-(phenethylamino)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-(2-hydroxy-3-prop-2-enoxypropyl)-3-methyl-8-(2-phenylethylamino)purine-2,6-dione
• InChI: InChI=1S/C20H25N5O4/c1-3-11-29-13-15(26)12-25-16-17(24(2)20(28)23-18(16)27)22-19(25)21-10-9-14-7-5-4-6-8-14/h3-8,15,26H,1,9-13H2,2H3,(H,21,22)(H,23,27,28)
• InChI Key: MQWQTMQZNQRFHX-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)NCCC3=CC=CC=C3)CC(COCC=C)O
• Molecular Formula: C20H25N5O4
• Molecular Weight: 399.4 g/mol
• CAS No.: 887868-21-5

Description

7-(3-(allyloxy)-2-hydroxypropyl)-3-methyl-8-(phenethylamino)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C20H25N5O4 and its molecular weight is 399.451. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• New [c,d]-Fused Purinediones Synthesis : Compounds related to your chemical of interest have been synthesized through multi-step processes, revealing significant potential in organic chemistry for creating complex purine structures. For example, 2-Alkyl- or 2-aryl-9-methyl-4,5-dihydro-6H,8H-pyrimido[1,2,3-cd]purine-8,10(9H)-diones were obtained via a four-step synthesis, illustrating the compound's utility in intricate organic syntheses (Šimo, Rybár, & Alföldi, 1995).

• Crystal Structure Elucidation : The crystal structure of similar compounds has been explored, providing insights into their molecular conformation and potential interactions. This is critical in understanding the physical and chemical properties of these substances for further application (Karczmarzyk, Karolak-Wojciechowska, & Pawłowski, 1995).

Pharmaceutical Applications

• Antidepressant Properties : Derivatives of these compounds have shown antidepressant activities. For instance, 3-Methyl-7-(1,1-dioxothietan-3-yl)-8-cyclohexylamino-1-ethyl-1H-purine-2,6(3H,7H)-dione exhibited antidepressant activity at specific doses, highlighting the compound's potential in pharmacological applications (Khaliullin, Shabalina, Davlyatova, & Valeeva, 2018).

• Cardiovascular Activity : Certain derivatives were synthesized and tested for their electrocardiographic, antiarrhythmic, and hypotensive activity. This suggests the utility of these compounds in developing treatments for cardiovascular conditions (Chłoń-Rzepa et al., 2004).

Chemical Reactions and Interactions

• Novel Reaction Products : The reaction of similar compounds with other chemicals in specific conditions has led to the formation of unusual products. These findings are important for understanding the reactivity and potential applications of these compounds in synthetic chemistry (Khaliullin & Shabalina, 2020).

• Photolysis in Synthesis : The use of photolysis in synthesizing xanthine derivatives, including those related to your compound, shows its potential in innovative synthetic methods. This approach can lead to novel derivatives with potential applications in various fields (Han, Bonnet, & Van Der Westhuizen, 2008).